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Introduction

Spirambrene is a synthetic fragrance ingredient prized for its complex woody and ambery
scent profile.[1][2] With the CAS numbers 121251-67-0 and 121251-68-1, this colorless to pale
yellow liquid is a valuable component in fine fragrances, cosmetics, and other scented
products.[3][4][5] Its unique spirocyclic structure is a key contributor to its distinct olfactory
characteristics. This guide provides a comprehensive overview of the known physicochemical
properties of Spirambrene, outlines relevant experimental protocols for their determination,
and presents a typical experimental workflow for its quality control analysis.

Physicochemical Data

The following tables summarize the key physicochemical properties of Spirambrene, compiled
from various sources. These properties are crucial for formulation development, safety
assessment, and understanding its behavior in different matrices.

Table 1: General and Physical Properties of Spirambrene
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Property Value Source(s)
Molecular Formula C15H2602 [31141[5]
Molecular Weight 238.36 g/mol [3114]
Appearance Colorless to pale yellow liquid [31[4]
Density 0.99 g/cm3 (lit.) [3]
Refractive Index (n20/D) 1.476 - 1.481 [3]

Boiling Point ~252 °C [415]
Flash Point >200 °F [4]

Vapor Pressure

0.0039 hPa (20°C)

[5]

Table 2: Solubility and Partitioning Properties of Spirambrene

Property

Value

Source(s)

Solubility in Water

Insoluble

[4]

Solubility in Organics

Soluble in alcohol

[4]

LogP (o/w)

4.9

[5]

Note on Melting Point and pKa:

e Melting Point: As Spirambrene exists as a liquid at standard conditions, its melting point is

not a commonly reported or relevant property for its typical applications.

e pKa: Spirambrene is a non-ionizable compound under normal physiological conditions. Its

structure lacks acidic or basic functional groups that would have a measurable pKa.

Experimental Protocols

Detailed experimental protocols for the determination of Spirambrene's specific

physicochemical properties are not extensively published. However, standard methodologies
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for determining these properties for similar organic compounds are well-established. Below are

generalized protocols that are applicable for the characterization of Spirambrene.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common laboratory method for determining the boiling point of a small sample is

the micro boiling point determination using a Thiele tube.

Apparatus:

Thiele tube

Thermometer

Capillary tube (sealed at one end)

Sample vial

Heating source (e.g., Bunsen burner or hot plate)

Mineral oil or other suitable heating bath fluid

Procedure:

A small amount of the Spirambrene sample is placed in the sample vial.
The capillary tube is placed in the vial with the open end downwards.

The vial is attached to the thermometer, ensuring the sample is level with the thermometer
bulb.

The assembly is placed in the Thiele tube containing the heating fluid.

The Thiele tube is gently heated. As the temperature rises, air trapped in the capillary tube
will be expelled, forming a stream of bubbles.

The heating is adjusted to maintain a steady stream of bubbles.
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e The heat source is then removed, and the apparatus is allowed to cool.

e The temperature at which the bubbling stops and the liquid begins to be drawn into the
capillary tube is recorded as the boiling point.

Determination of Aqueous Solubility

The solubility of a substance in a particular solvent is the maximum amount of that substance
that can dissolve in a given amount of the solvent at a specified temperature. The shake-flask
method is a common technique for determining the solubility of organic compounds in water.

Apparatus:

e Conical flasks with stoppers

o Constant temperature water bath with shaker
e Centrifuge

e Analytical balance

e Volumetric flasks and pipettes

» Analytical instrument for quantification (e.g., Gas Chromatograph with a Flame lonization
Detector - GC-FID)

Procedure:

An excess amount of Spirambrene is added to a known volume of distilled water in a
conical flask.

The flask is securely stoppered and placed in a constant temperature water bath shaker.

The mixture is agitated for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is
reached.

After shaking, the mixture is allowed to stand to allow for phase separation.
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e The aqueous phase is then centrifuged to remove any dispersed droplets of the undissolved
compound.

e Aknown volume of the clear aqueous solution is carefully removed and diluted with a
suitable organic solvent.

e The concentration of Spirambrene in the diluted sample is determined using a calibrated
GC-FID method.

e The solubility is then calculated based on the measured concentration and the dilution factor.

Mandatory Visualization
Experimental Workflow for Quality Control of
Spirambrene via Gas Chromatography

Gas chromatography is a critical analytical technique for assessing the purity and consistency
of fragrance ingredients like Spirambrene. The following diagram illustrates a typical workflow
for the quality control analysis of a Spirambrene sample.
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Figure 1: Experimental Workflow for Spirambrene QC

Click to download full resolution via product page

Caption: Figure 1: Experimental Workflow for Spirambrene QC.
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This workflow ensures that each batch of Spirambrene meets the required purity and quality
standards before being used in final products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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